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Compound of Interest

Compound Name: Human PTHrP-(1-36)

Cat. No.: B15603678

Technical Support Center: Human PTHrP-(1-36)

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the solubility and proper storage of human
Parathyroid Hormone-Related Protein-(1-36) (PTHrP-(1-36)). Below you will find
troubleshooting guides, frequently asked questions (FAQs), and detailed experimental
protocols to ensure the integrity and optimal performance of your peptide in your experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store lyophilized human PTHrP-(1-36)?
Al: Lyophilized human PTHrP-(1-36) should be stored in a freezer at or below -20°C.[1] For
long-term storage, -80°C is recommended.[2][3][4][5] The peptide should be kept in a sealed

container, away from moisture and light.[2][3] Some suppliers also recommend storage under
nitrogen.[2][3][4]

Q2: What is the recommended solvent for reconstituting human PTHrP-(1-36)?

A2: It is recommended to reconstitute lyophilized PTHrP-(1-36) in sterile, nuclease-free water.
[6] For in vivo studies in humans, reconstitution in bacteriostatic saline has been reported.[7]
The choice of solvent may vary depending on the specific experimental requirements.

Q3: What is the recommended concentration for the stock solution?
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A3: A common recommendation is to reconstitute the peptide to a concentration of not less
than 100 pg/mL.[6] This stock solution can then be further diluted into other aqueous solutions
or experimental buffers.[6]

Q4: How should I store the reconstituted human PTHrP-(1-36) solution?

A4: Once reconstituted, the solution should be aliquoted to prevent repeated freeze-thaw
cycles, which can lead to product inactivation.[2] For short-term storage, the solution can be
kept at 4°C for 2-7 days.[6] For long-term storage, it is recommended to store the aliquots at
-20°C for up to one month or at -80°C for up to six months.[2][3] For extended long-term
storage, adding a carrier protein such as 0.1% Human Serum Albumin (HSA) or Bovine Serum
Albumin (BSA) is advisable.[6]

Q5: Can | store the reconstituted peptide at room temperature?

A5: Lyophilized PTHrP is stable at room temperature for up to three weeks, however, upon
reconstitution, it should be stored at 4°C for short-term use and frozen for long-term storage to
maintain its stability and activity.[6]

Quantitative Data Summary

For easy reference, the following tables summarize the key storage and stability information for
human PTHrP-(1-36).

Table 1: Storage Conditions for Lyophilized Human PTHrP-(1-36)

Condition Temperature Duration Additional Notes

Short-term Room Temperature Up to 3 weeks Desiccated

Sealed, away from
Long-term -20°C Up to 1 year moisture and light,
under nitrogen[3][4]

Sealed, away from
Long-term -80°C Up to 2 years moisture and light,
under nitrogen[3][4]
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Table 2: Storage of Reconstituted Human PTHrP-(1-36) Solution

Condition Temperature Duration Additional Notes

Short-term 4°C 2-7 days [6]

Aliguot to avoid
Long-term -20°C Up to 1 month freeze-thaw cycles[2]

[3]

Aliquot to avoid
Long-term -80°C Up to 6 months freeze-thaw cycles[2]

[3]
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Issue

Possible Cause

Recommended Solution

Difficulty Dissolving the
Peptide

The peptide has low solubility
in the chosen solvent at the

desired concentration.

Try reconstituting in sterile
water first to a concentration of
at least 100 pg/mL before
diluting with other buffers.[6]
Gentle vortexing or sonication
can also aid in dissolution. The
presence of Trifluoroacetic acid
(TFA) salts from purification
can sometimes enhance

solubility in aqueous solutions.

[1]

Loss of Peptide Activity

Improper storage, repeated
freeze-thaw cycles, or

degradation.

Always store the lyophilized
peptide and reconstituted
solutions at the recommended
temperatures.[1][2][3][4][6]
Prepare single-use aliquots of
the reconstituted peptide to
avoid repeated freeze-thaw
cycles.[2][6] For long-term
storage of the solution,
consider adding a carrier
protein like 0.1% HSA or BSA.

[6]

Precipitation in Solution

Peptide concentration is too
high for the buffer, or the buffer
conditions (e.g., pH) are not

optimal.

Ensure the final concentration
is within the solubility limits for
your specific buffer. You may
need to perform a solubility
test with small amounts. If
precipitation occurs after
dilution, check the pH and

ionic strength of your buffer.

Inconsistent Experimental

Results

Inaccurate peptide

concentration due to

Ensure the peptide is fully
dissolved before use. Briefly

centrifuge the vial before
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incomplete reconstitution or opening to ensure all the

degradation. lyophilized powder is at the
bottom. Protect the peptide
from light and store it properly.

Experimental Protocols
Protocol for Reconstitution of Human PTHrP-(1-36)

This protocol outlines the steps for reconstituting lyophilized human PTHrP-(1-36) to prepare a
stock solution.

e Pre-Reconstitution:

o Before opening, briefly centrifuge the vial of lyophilized peptide to ensure that all the
powder is collected at the bottom of the vial.

o Allow the vial to equilibrate to room temperature before opening to avoid moisture

condensation.
e Solvent Preparation:
o Use sterile, nuclease-free water for reconstitution.[6]
e Reconstitution:

o Carefully add the appropriate volume of sterile water to the vial to achieve a stock solution
concentration of at least 100 pug/mL.[6]

o Gently vortex or swirl the vial to dissolve the peptide completely. Avoid vigorous shaking
which can cause aggregation. If necessary, sonicate briefly in a water bath.

e Aliquoting and Storage:

o Once the peptide is fully dissolved, dispense the stock solution into smaller, single-use
aliquots. This is crucial to prevent degradation from repeated freeze-thaw cycles.[2][6]
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o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[2][3]

Visualizations

Experimental Workflow for Peptide Reconstitution and
Storage
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Caption: Workflow for reconstituting and storing human PTHrP-(1-36).
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PTHrP-(1-36) Signaling Pathway via PTH1R
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Caption: PTHrP-(1-36) signaling through the PTHI1R activates Gs and Gq pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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